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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078 Get Quote

CAS Number: 53555-41-2 Synonyms: 2,2-Dimethyl-1,3-propanediol dimethylsulfate

This technical guide provides a comprehensive overview of Neopentyl glycol
dimethylsulfate, consolidating available data on its chemical properties, synthesis, potential

applications, and safety information. The content is intended for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Neopentyl glycol dimethylsulfate is a solid organic compound. A summary of its key physical

and chemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C₇H₁₆O₆S₂

Molecular Weight 260.33 g/mol

Appearance Solid

Melting Point 69-74 °C

Assay 97%

InChI Key
MBBDNGMNEVIICT-

UHFFFAOYSA-N

SMILES String
CC(C)(COS(C)

(=O)=O)COS(C)(=O)=O

Synthesis and Reactions
Detailed experimental protocols for the synthesis of Neopentyl glycol dimethylsulfate are not

extensively reported in publicly available literature. However, its structure suggests it is

synthesized from neopentyl glycol and a methylating agent containing a sulfate group, likely

dimethyl sulfate. Neopentyl glycol itself is synthesized industrially via the aldol reaction of

formaldehyde and isobutyraldehyde.[1] This reaction forms an intermediate,

hydroxypivaldehyde, which is then converted to neopentyl glycol.[1]

The reactivity of Neopentyl glycol dimethylsulfate is dictated by the dimethylsulfate groups.

Dimethyl sulfate is a potent methylating agent and is also used in O-sulfation reactions.[2][3]

The presence of two such groups in Neopentyl glycol dimethylsulfate suggests it could act

as a bifunctional alkylating agent, capable of forming cross-links with nucleophiles. Alkylating

agents are an important class of compounds in medicinal chemistry, particularly in the

development of anticancer drugs, due to their ability to react with DNA.[4][5]

Potential Applications in Research and Drug
Development
While specific applications of Neopentyl glycol dimethylsulfate are not well-documented, its

chemical structure as a bifunctional alkylating agent suggests potential utility in several
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research areas:

Cross-linking Agent: It could be investigated as a cross-linking agent for polymers or

biological macromolecules.

Prodrug Design: The dimethylsulfate groups could be used as leaving groups in the design

of targeted drug delivery systems.

Anticancer Research: As a potential bifunctional alkylating agent, it could be explored for its

cytotoxic effects on cancer cells. Such agents can induce DNA damage and apoptosis.[4][5]

The neopentyl glycol core may influence its solubility, stability, and pharmacokinetic

properties.

It is important to note that these are theoretical applications based on the compound's

structure, and specific experimental evidence for these uses is lacking in the available

literature.

Safety and Handling
Neopentyl glycol dimethylsulfate is classified as a hazardous substance. The available

safety data indicates the following:

Hazard Pictogram: GHS05 (Corrosion)

Signal Word: Danger

Hazard Statement: H318 (Causes serious eye damage)

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[6]

Due to its classification as a potential alkylating agent, it should be handled with extreme

caution in a laboratory setting, using appropriate personal protective equipment (PPE),

including gloves, eye protection, and a lab coat. Work should be conducted in a well-ventilated

fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK547849/
https://www.ncbi.nlm.nih.gov/books/NBK12772/
https://www.benchchem.com/product/b1616078?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9500341.htm?N=India
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Data
A thorough search of scientific literature did not yield specific, detailed experimental protocols

for the use of Neopentyl glycol dimethylsulfate in biological or chemical assays.

Furthermore, no quantitative data from such experiments are available to be summarized.

Signaling Pathways
There is currently no published research that describes the interaction of Neopentyl glycol
dimethylsulfate with any specific biological signaling pathways. As a potential alkylating agent,

it could theoretically impact pathways involved in DNA damage response, cell cycle regulation,

and apoptosis. However, without experimental data, any depiction of such interactions would

be purely speculative.

The following diagram illustrates a generalized workflow for investigating the potential effects of

a novel alkylating agent like Neopentyl glycol dimethylsulfate on cellular pathways.
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Investigation Workflow

Mechanism of Action Studies

Potential Signaling Pathways

Neopentyl glycol
dimethylsulfate

Treat Cancer Cell Lines

Assess Cytotoxicity
(e.g., MTT Assay)

Investigate Mechanism of Action

If cytotoxic

Analyze DNA Damage
(e.g., Comet Assay, γH2AX staining)

Cell Cycle Analysis
(e.g., Flow Cytometry)

Apoptosis Assays
(e.g., Annexin V, Caspase activity)

Signaling Pathway Analysis
(e.g., Western Blot, RNA-seq)

p53 Pathway MAPK Pathway PI3K/Akt Pathway
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A potential workflow for studying a novel alkylating agent.
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Conclusion
Neopentyl glycol dimethylsulfate is a chemical compound with limited available technical

data. Its structure suggests potential as a bifunctional alkylating agent, which could be of

interest in materials science and medicinal chemistry. However, a significant lack of published

research on its synthesis, reactivity, and biological activity necessitates further investigation to

validate any potential applications. Researchers interested in this compound should proceed

with caution, adhering to strict safety protocols, and would likely need to undertake

foundational research to characterize its properties and potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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